5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide

• Molecular Formula: C11H9BrClNO2S2
• Molecular Weight: 366.7 g/mol
• IUPAC Name: 5-bromo-N-[(2-chlorophenyl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C11H9BrClNO2S2/c12-10-5-6-11(17-10)18(15,16)14-7-8-3-1-2-4-9(8)13/h1-6,14H,7H2
• InChI Key: DDPYGKQUSRBVPU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNS(=O)(=O)C2=CC=C(S2)Br)Cl

Description

5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide is a chemical compound that belongs to the family of sulfonamides. It is a white crystalline powder that is used in scientific research for its various properties.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the growth and replication of cancer cells and bacteria. It has also been found to inhibit the production of cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects
5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and replication of cancer cells and bacteria. It has also been found to reduce inflammation and has been used in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide in lab experiments include its effectiveness against cancer cells and bacteria, as well as its anti-inflammatory properties. However, the limitations include its toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the use of 5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide in scientific research. One direction is the development of new drugs that are based on its structure and properties. Another direction is the investigation of its potential use in the treatment of other diseases such as viral infections and autoimmune diseases. Additionally, further research is needed to fully understand its mechanism of action and to determine its safety and toxicity.
Conclusion
In conclusion, 5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide is a chemical compound that has various properties that make it useful in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. It has been found to have anticancer properties, antibacterial properties, and anti-inflammatory properties. However, further research is needed to fully understand its mechanism of action and to determine its safety and toxicity.

Synthesis Methods

The synthesis of 5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide can be achieved through a multistep process. The first step involves the reaction of 2-chlorobenzaldehyde with thiourea to form 2-chlorobenzothiazole. The second step involves the reaction of 2-chlorobenzothiazole with bromine to form 5-bromo-2-chlorobenzothiazole. The final step involves the reaction of 5-bromo-2-chlorobenzothiazole with sulfonamide to form 5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide.

Scientific Research Applications

5-bromo-N-(2-chlorobenzyl)-2-thiophenesulfonamide has been used in scientific research for its various properties. It has been found to have anticancer properties and has been used in the treatment of various types of cancer. It has also been used in the treatment of bacterial infections and has been found to be effective against gram-positive bacteria. Additionally, it has been used in the treatment of inflammation and has been found to have anti-inflammatory properties.